molecular formula C13H13NO2S B1603682 2-Thiazolecarboxylic acid, 4-[4-(1-methylethyl)phenyl]- CAS No. 868591-88-2

2-Thiazolecarboxylic acid, 4-[4-(1-methylethyl)phenyl]-

Cat. No. B1603682
CAS RN: 868591-88-2
M. Wt: 247.31 g/mol
InChI Key: IFTCAWBJYGEYLY-UHFFFAOYSA-N
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Description

“2-Thiazolecarboxylic acid, 4-[4-(1-methylethyl)phenyl]-” is a chemical compound with the molecular formula C13H13NO2S and a molecular weight of 247.31 . It is also known by other synonyms such as “4-(4-isopropylphenyl)thiazole-2-Carbocylic acid” and "4-[4-(1-methylethyl)phenyl]-2-Thiazolecarboxylicacid" .


Molecular Structure Analysis

The molecular structure of “2-Thiazolecarboxylic acid, 4-[4-(1-methylethyl)phenyl]-” consists of a thiazole ring attached to a carboxylic acid group and a phenyl ring. The phenyl ring is substituted with an isopropyl group .

properties

CAS RN

868591-88-2

Molecular Formula

C13H13NO2S

Molecular Weight

247.31 g/mol

IUPAC Name

4-(4-propan-2-ylphenyl)-1,3-thiazole-2-carboxylic acid

InChI

InChI=1S/C13H13NO2S/c1-8(2)9-3-5-10(6-4-9)11-7-17-12(14-11)13(15)16/h3-8H,1-2H3,(H,15,16)

InChI Key

IFTCAWBJYGEYLY-UHFFFAOYSA-N

SMILES

CC(C)C1=CC=C(C=C1)C2=CSC(=N2)C(=O)O

Canonical SMILES

CC(C)C1=CC=C(C=C1)C2=CSC(=N2)C(=O)O

Origin of Product

United States

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